Cas no 872266-55-2 ( )

• Product Name: &nbsp
• CAS No: 872266-55-2
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 874843
• PubChem ID: 34176685
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5‐AMINO‐3‐HEXYL‐PYRAZOLE
• 5-Hexyl-1H-pyrazol-3-amine
• EN300-1147585
• 872266-55-2
• AKOS006310712
• 3-Hexyl-1H-pyrazol-5-amine
• DTXSID80652985
• SCHEMBL19973201
• SCHEMBL8512535
•  

• Inchi： 1S/C9H17N3/c1-2-3-4-5-6-8-7-9(10)12-11-8/h7H,2-6H2,1H3,(H3,10,11,12)
• InChI Key： HLHGRAKVEQLSNX-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)CCCCCC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų